Cas no 123856-96-2 (1H-1,2,4-Triazole, 3-[[[3,5-bis(trifluoromethyl)phenyl]methyl]thio]-)
123856-96-2 structure
Product Name:1H-1,2,4-Triazole, 3-[[[3,5-bis(trifluoromethyl)phenyl]methyl]thio]-
CAS No:123856-96-2
MF:C11H7F6N3S
MW:327.248801469803
CID:1218592
Update Time:2024-08-04
1H-1,2,4-Triazole, 3-[[[3,5-bis(trifluoromethyl)phenyl]methyl]thio]- Chemical and Physical Properties
Names and Identifiers
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- 1H-1,2,4-Triazole, 3-[[[3,5-bis(trifluoromethyl)phenyl]methyl]thio]-
- 1H-1,2,4-Triazole, 5-[[[3,5-bis(trifluoromethyl)phenyl]methyl]thio]-
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- Inchi: 1S/C11H7F6N3S/c12-10(13,14)7-1-6(2-8(3-7)11(15,16)17)4-21-9-18-5-19-20-9/h1-3,5H,4H2,(H,18,19,20)
- InChI Key: PDABDCNOWHCXJW-UHFFFAOYSA-N
- SMILES: N1C(SCC2=CC(C(F)(F)F)=CC(C(F)(F)F)=C2)=NC=N1
Experimental Properties
- Density: 1.56±0.1 g/cm3(Predicted)
- Melting Point: 118-119 °C(Solv: ethyl acetate (141-78-6))
- Boiling Point: 342.5±52.0 °C(Predicted)
- pka: 8.76±0.20(Predicted)
1H-1,2,4-Triazole, 3-[[[3,5-bis(trifluoromethyl)phenyl]methyl]thio]- Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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